Cas no 757230-31-2 (2-Pyridinecarbonitrile, 4-(4-amino-3,5-difluorophenoxy)-)

• Product Name: 2-Pyridinecarbonitrile, 4-(4-amino-3,5-difluorophenoxy)-
• CAS No: 757230-31-2
• MF: C₁₂H₇F₂N₃O
• MW: 247.200289011002
• CID: 1776048
• Update Time: 2024-11-27

2-Pyridinecarbonitrile, 4-(4-amino-3,5-difluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 4-(4-amino-3,5-difluorophenoxy)-

• Inchi： 1S/C12H7F2N3O/c13-10-4-9(5-11(14)12(10)16)18-8-1-2-17-7(3-8)6-15/h1-5H,16H2
• InChI Key： HXTTUCPHGAEBFY-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(OC2=CC(F)=C(N)C(F)=C2)=C1

Computed Properties

• Exact Mass: 247.05581

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 370.3±42.0 °C(Predicted)
• PSA: 71.93
• pka: 1.02±0.10(Predicted)